Cas no 256353-38-5 (Methyl 3-Amino-4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-Amino-4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate
• CAS No: 256353-38-5
• MF: C₁₃H₁₀F₃NO₂S
• MW: 301.284212589264
• MDL: MFCD00832742
• CID: 252765
• PubChem ID: 2775320
• Update Time: 2025-04-19

Methyl 3-Amino-4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-4-phenyl-5-(trifluoromethyl)-, methyl ester
• Methyl 3-amino-4-phenyl-5-(trifluoromethyl)-thiophene-2-carboxylate
• Methyl 3-amino-4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate
• methyl 3-amino-5-(trifluoromethyl)-4-phenylthiophene-2-carboxylate
• HMS563O03
• SR-01000644103-1
• CS-0333444
• SCHEMBL1894987
• FT-0628536
• Maybridge1_007879
• 256353-38-5
• J-016076
• Methyl 3-amino-4-phenyl-5-(trifuoromethyl)thiophene-2-carboxylate
• A817933
• MFCD00832742
• MS-21992
• CCG-55051
• DTXSID20379523
• methyl 3-amino-4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate, AldrichCPR
• SR-01000644103-2
• FYUVISRLFPIWPP-UHFFFAOYSA-N
• Methyl 3-amino-4-phenyl-5-(trifluoromethyl)-2-thenoate, 3-Amino-2-(methoxycarbonyl)-4-phenyl-5-(trifluoromethyl)thiophene
• DB-046743
• Methyl 3-Amino-4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate

• MDL： MFCD00832742
• Inchi： 1S/C13H10F3NO2S/c1-19-12(18)10-9(17)8(7-5-3-2-4-6-7)11(20-10)13(14,15)16/h2-6H,17H2,1H3
• InChI Key： FYUVISRLFPIWPP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(C2C=CC=CC=2)=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 301.03800
• Monoisotopic Mass: 301.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.382
• Melting Point: 119 °C
• Boiling Point: 395.9°Cat760mmHg
• Flash Point: 193.3°C
• Refractive Index: 1.557
• PSA: 80.56000
• LogP: 4.38390
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-Amino-4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives